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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

In the competitive landscape of textile dyeing, achieving optimal coloristic properties at a

favorable cost is a primary objective for researchers and dyeing professionals. This guide

provides a comprehensive cost-performance analysis of Disperse Orange 30 against common

alternatives—Disperse Orange 25, Disperse Orange 31, and Disperse Orange 44—for dyeing

polyester fabrics. The comparison is based on publicly available technical data and pricing

information to assist in making informed decisions for textile applications.

Executive Summary
Disperse Orange 30 emerges as a well-balanced and cost-effective option for dyeing

polyester, offering excellent light and sublimation fastness. While alternatives like Disperse

Orange 25 and Disperse Orange 44 present comparable performance in many respects, their

cost-effectiveness can vary based on the supplier and market conditions. Disperse Orange 31,

while a viable alternative, generally exhibits lower light fastness, which may limit its use in

applications requiring high durability to light exposure. The selection of the most suitable dye

will ultimately depend on the specific performance requirements of the final textile product

balanced against economic considerations.

Cost Analysis
The cost of disperse dyes can fluctuate based on raw material prices, manufacturing

processes, and supplier margins. The following table summarizes the approximate price ranges

for Disperse Orange 30 and its alternatives, gathered from various international and domestic
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suppliers. It is important to note that these prices are indicative and can vary based on order

volume and supplier.

Dye Name C.I. Name CAS Number
Approximate
Price (USD/kg)

Approximate
Price (INR/kg)

Disperse Orange

30

Disperse Orange

30
12223-23-3

$2.50 - $15.00[1]

[2]
₹160 - ₹450[3][4]

Disperse Orange

25

Disperse Orange

25
31482-56-1 $2.00 - $4.50[5] ₹300 - ₹430

Disperse Orange

31

Disperse Orange

31
61968-38-5 N/A N/A

Disperse Orange

44

Disperse Orange

44
12223-26-6 $2.50 - $6.00[6] N/A

Performance Comparison
The performance of a disperse dye is critically evaluated based on its fastness properties and

dyeing efficiency, often quantified by the color strength (K/S value). The following sections

detail the comparative performance of Disperse Orange 30 and its alternatives.

Fastness Properties
Fastness properties determine the durability of the color on the textile material when exposed

to various environmental factors. The table below provides a comparison of the key fastness

ratings for the selected dyes on polyester fabric. The ratings are based on a scale of 1 to 5 (or

1 to 8 for lightfastness on the blue wool scale), where a higher number indicates better

fastness.
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Dye Name
Lightfastness (ISO
105-B02)

Washing Fastness
(Polyester) (ISO
105-C06)

Sublimation
Fastness (ISO 105-
P01)

Disperse Orange 30 7[7] 5[7] 4-5[7][8]

Disperse Orange 25 5[9] 4-5[9] 4[9]

Disperse Orange 31 5-6[10] 4-5[10] 4-5[11]

Disperse Orange 44 5-6[12] 4-5[13] 4-5[14]

From the data, Disperse Orange 30 exhibits superior lightfastness compared to the

alternatives. All the compared dyes show excellent washing fastness on polyester. The

sublimation fastness of Disperse Orange 30 is also very good and comparable to Disperse

Orange 31 and 44, while slightly better than Disperse Orange 25.

Dyeing Performance (K/S Value)
The color strength, or K/S value, is a crucial parameter for evaluating the dyeing efficiency of a

dye. It is calculated using the Kubelka-Munk equation and is proportional to the concentration

of the dye on the fabric. While a direct comparative study under identical conditions is not

available in the public domain, the general expectation for disperse dyes is that higher K/S

values are achievable with optimized dyeing conditions. Factors such as dyeing temperature,

time, pH, and the use of dispersing agents significantly influence the K/S value[15][16]. For a

true comparison, it is recommended to conduct in-house experimental trials under the specific

processing conditions of the intended application.

Experimental Protocols
To ensure accurate and reproducible comparative analysis, standardized experimental

protocols for dyeing and fastness testing are essential.

High-Temperature Exhaust Dyeing of Polyester
This method is commonly used for dyeing polyester with disperse dyes to achieve good dye

penetration and fastness properties.
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Materials and Equipment:

High-temperature, high-pressure (HTHP) dyeing machine

Polyester fabric (scoured and bleached)

Disperse dye (Disperse Orange 30 or alternative)

Dispersing agent

Acetic acid (to maintain pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

Dye Bath Preparation: Prepare the dyebath with water, dispersing agent, and acetic acid to

achieve a pH of 4.5-5.5.

Dye Dispersion: Make a paste of the disperse dye with a small amount of water and

dispersing agent before adding it to the dyebath.

Dyeing: Introduce the polyester fabric into the dyebath at 60°C. Raise the temperature to

130°C at a rate of 1-2°C/min and hold for 45-60 minutes.

Cooling and Rinsing: Cool the dyebath to 70°C and rinse the fabric.

Reduction Clearing: Treat the dyed fabric in a fresh bath with sodium hydrosulfite and

sodium hydroxide at 70-80°C for 15-20 minutes to remove surface dye.

Final Rinsing and Drying: Rinse the fabric thoroughly with hot and cold water, and then dry.

Fastness Testing Protocols
Lightfastness (ISO 105-B02): Expose the dyed fabric specimens to a xenon-arc lamp under

specified conditions of temperature and humidity. The change in color is assessed against

the blue wool scale (1-8).
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Washing Fastness (ISO 105-C06): Agitate a specimen of the dyed fabric in contact with a

multi-fiber adjacent fabric in a soap solution under specified conditions of time and

temperature. The change in color of the specimen and the staining of the adjacent fabric are

assessed using grey scales.

Sublimation Fastness (ISO 105-P01): Place a specimen of the dyed fabric between two

pieces of undyed polyester fabric and subject it to a specified temperature and pressure for a

set time using a heat press. The degree of staining on the undyed fabric is assessed using a

grey scale.

Visualization of Experimental and Logical
Workflows
To further clarify the processes involved, the following diagrams illustrate the experimental

workflow for polyester dyeing and a logical decision-making process for dye selection.
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Experimental workflow for high-temperature exhaust dyeing of polyester.
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Logical decision-making process for selecting an orange disperse dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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